Cas no 27491-70-9 (Dimethyl Diazomethylphosphonate)

• Product Name: Dimethyl Diazomethylphosphonate
• CAS No: 27491-70-9
• MF: C₃H₇N₂O₃P
• MW: 150.073041200638
• MDL: MFCD16876592
• CID: 286762
• Update Time: 2025-11-02

Dimethyl Diazomethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(diazomethyl)-, dimethyl ester
• Dimethyl Diazomethylphosphonate
• diazomethyl-phosphonic acid dimethyl ester
• Dimethylphosphonodiazomethane
• Gilbert-Seyferth reagent
• Methyl diazomethylphosphonate
• O,O-dimethyl diazomethylphosphonate
• Reagents,Seyferth-Gilbert
• Seyferth-Gilbert reagent

• MDL： MFCD16876592
• Inchi： 1S/C3H7N2O3P/c1-7-9(6,8-2)3-5-4/h3H,1-2H3
• InChI Key： QUZMIAJIRIZFQN-UHFFFAOYSA-N
• SMILES： P(C=[N+]=[N-])(=O)(OC)OC

Computed Properties

• Exact Mass: 150.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: bp0.42 59°
• Refractive Index: nD25 1.4585
• PSA: 82.73000
• LogP: 0.81146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl Diazomethylphosphonate

Recent Advances in the Application of Dimethyl Diazomethylphosphonate (CAS 27491-70-9) in Chemical Biology and Pharmaceutical Research

Dimethyl Diazomethylphosphonate (CAS 27491-70-9) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of complex molecules and the development of novel therapeutic agents. Recent studies have highlighted its utility in the formation of diazo compounds, which serve as key intermediates in various organic transformations. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications, mechanisms, and potential impact on drug discovery.

One of the most significant developments in the use of Dimethyl Diazomethylphosphonate is its role in the synthesis of α-diazo carbonyl compounds. These compounds are pivotal in cyclopropanation reactions, which are widely employed in the construction of biologically active molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated the efficient generation of α-diazo esters using Dimethyl Diazomethylphosphonate under mild conditions, offering a safer and more scalable alternative to traditional methods. The study also emphasized the compound's stability and ease of handling, making it a preferred choice for industrial applications.

In addition to its synthetic utility, Dimethyl Diazomethylphosphonate has been investigated for its potential in targeted drug delivery systems. Researchers at the University of California, San Francisco, recently explored its use in the development of prodrugs that can be activated under specific physiological conditions. Their findings, published in Chemical Science, revealed that the diazo functionality of the compound could be leveraged to release active drugs in response to enzymatic triggers, thereby minimizing off-target effects and improving therapeutic efficacy.

Another area of interest is the application of Dimethyl Diazomethylphosphonate in bioconjugation chemistry. A 2024 study in Angewandte Chemie reported the successful use of the compound in site-specific protein labeling, enabling the attachment of fluorescent probes and other functional groups to biomolecules. This advancement has significant implications for diagnostic and therapeutic applications, as it allows for the precise modification of proteins without disrupting their native functions.

Despite its promising applications, challenges remain in the large-scale production and handling of Dimethyl Diazomethylphosphonate. Recent research has focused on optimizing synthetic protocols to enhance yield and purity while reducing environmental impact. For instance, a team at MIT developed a continuous-flow synthesis method that minimizes waste and improves safety, as detailed in their 2023 publication in Green Chemistry.

In conclusion, Dimethyl Diazomethylphosphonate (CAS 27491-70-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesis, drug delivery, and bioconjugation underscores its potential to drive innovation in the field. Future studies are expected to further explore its applications and address existing challenges, paving the way for new therapeutic and diagnostic solutions.